Cas no 1251544-26-9 (N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide
• CAS No: 1251544-26-9
• MF: C₂₁H₁₉N₅O₄
• MW: 405.406664133072
• CID: 5395649
• PubChem ID: 49662608
• Update Time: 2025-06-08

N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024484156
• 1251544-26-9
• N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide
• F3406-4959
• CHEMBL4568121
• VU0623058-1
• N-(2-ethoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• Inchi： 1S/C21H19N5O4/c1-2-29-17-11-7-6-10-16(17)23-18(27)14-26-21(28)25-13-12-22-20(19(25)24-26)30-15-8-4-3-5-9-15/h3-13H,2,14H2,1H3,(H,23,27)
• InChI Key： SZTAQNDBEGOMLJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C2=NN(C(N2C=CN=1)=O)CC(NC1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 405.14370410g/mol
• Monoisotopic Mass: 405.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide

Introduction to N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide (CAS No. 1251544-26-9)

N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intricate molecular structure and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1251544-26-9, belongs to a class of heterocyclic derivatives that exhibit promising properties for further investigation in medicinal chemistry. The molecular framework of this compound incorporates multiple functional groups, including an acetamide moiety and a triazolopyrazine core, which are known to contribute to its unique chemical and pharmacological characteristics.

The structure of N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide is characterized by a complex arrangement of nitrogen-containing heterocycles, which are pivotal in modulating biological targets. The presence of the acetamide group suggests potential interactions with biological systems through hydrogen bonding and other non-covalent interactions. Additionally, the triazolopyrazine scaffold is a well-documented motif in drug discovery, known for its ability to engage with various enzymes and receptors. This combination of structural features makes the compound a valuable candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. The N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide structure has been subjected to virtual screening studies to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes involved in inflammatory pathways and signal transduction cascades. Such insights are crucial for designing derivatives with enhanced efficacy and reduced side effects.

The synthesis of N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide presents a challenge due to its multi-step reaction sequence involving the formation of complex heterocyclic rings. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in multi-kilogram quantities for preclinical studies. The use of catalytic processes and green chemistry principles has also contributed to optimizing the synthetic route while minimizing environmental impact. These advancements are essential for ensuring the scalability and sustainability of pharmaceutical research.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide exhibits inhibitory effects on certain kinases and transcription factors associated with diseases such as cancer and neurodegeneration. The phenoxy group in the molecule is particularly noteworthy for its ability to modulate enzyme activity through specific interactions with amino acid residues in the active site. Further investigation into the structure/activity relationships (SAR) of this compound will provide valuable insights into optimizing its pharmacological profile.

The potential therapeutic applications of N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin}-

amidase (CAS No. 1251544
269) are broad and diverse. Given its
interactions with inflammatory pathways
and signal transduction
cascades,
it holds promise for treating conditions such as
arthritis
and autoimmune diseases.
Additionally,
the compound’s ability
to interact with kinases suggests potential uses
in oncology.
Ongoing clinical trials and preclinical studies are expected
to provide more definitive evidence of its therapeutic value.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality chemical compounds for research purposes. The synthesis and characterization of N-(cas no1251544-26-9) represent significant progress in this regard. By leveraging cutting-edge synthetic techniques and computational tools,
researchers can accelerate the discovery process
and bring new treatments to patients more efficiently.
Collaborative efforts between academic institutions
pharmaceutical companies,
and regulatory agencies are essential for advancing
such research initiatives.